Frangulin A

• CAS No.: 521-62-0
• Product Name: Frangulin A
• Molecular Formula: C21H20O9
• Molecular Weight: 416.4 g/mol
• IUPAC Name: 1,8-dihydroxy-3-methyl-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyanthracene-9,10-dione
• Standard InChI: InChI=1S/C21H20O9/c1-7-3-10-14(12(22)4-7)18(26)15-11(17(10)25)5-9(6-13(15)23)30-21-20(28)19(27)16(24)8(2)29-21/h3-6,8,16,19-24,27-28H,1-2H3/t8-,16-,19+,20+,21-/m0/s1
• Standard InChIKey: DTTVUKLWJFJOHO-FUCRAMRQSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=CC3=C(C(=C2)O)C(=O)C4=C(C3=O)C=C(C=C4O)C)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2=CC3=C(C(=C2)O)C(=O)C4=C(C3=O)C=C(C=C4O)C)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2=CC3=C(C(=C2)O)C(=O)C4=C(C3=O)C=C(C=C4O)C)O)O)O
• Melting Point: 228°C
• Physical Description: Solid
• Description: Franguloside, also known as frangulin a, belongs to the class of organic compounds known as anthraquinones. These are organic compounds containing either anthracene-9, 10-quinone, 1, 4-anthraquinone, or 1, 2-anthraquinone. Franguloside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, franguloside is primarily located in the cytoplasm. Outside of the human body, franguloside can be found in green vegetables. This makes franguloside a potential biomarker for the consumption of this food product.
• Synonyms: Emodin-L-rhamnoside; Rhamnoxanthin
• PubChem Compound: 196979
• Last Modified: Nov 11 2021